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Compound of Interest

Compound Name: 2-Cyanoethyltrimethylsilane

Cat. No.: B093657 Get Quote

An In-depth Technical Guide to 2-
Cyanoethyltrimethylsilane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Cyanoethyltrimethylsilane, a

bifunctional organosilicon compound. While detailed experimental protocols and specific

biological pathway data for this compound are not extensively documented in publicly available

literature, this guide consolidates the existing knowledge on its chemical properties, general

synthesis strategies, and the potential applications of its constituent functional groups—the

cyano and trimethylsilyl moieties—in the realm of drug discovery and development.

Core Compound Data
2-Cyanoethyltrimethylsilane, also known by its systematic name 3-

(Trimethylsilyl)propanenitrile, is a colorless liquid with a distinctive odor. It is soluble in organic

solvents such as ethanol and ethers.
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Property Value Reference

CAS Number 18151-32-1 [1][2][3]

Molecular Weight 127.26 g/mol [1][2]

Molecular Formula C6H13NSi [2][3]

Boiling Point 102°C at 30 mmHg [2]

Density 0.8123 g/cm³ [2]

Refractive Index 1.4238 [2]

Synonyms 3-(Trimethylsilyl)propanenitrile [2][3]

Predicted ¹H NMR Data (in CDCl₃)

Chemical Shift (δ, ppm) Multiplicity Assignment

~0.1 Singlet -Si(CH₃)₃

~0.9 Triplet -Si-CH₂-

~2.4 Triplet -CH₂-CN

Synthesis and Experimental Protocols
A detailed, step-by-step experimental protocol for the synthesis of 2-
Cyanoethyltrimethylsilane is not readily available in peer-reviewed literature. However, the

general synthetic approach involves the reaction of a cyanoethyl precursor with a

trimethylsilylating agent.

One described method is the reaction of cyanoethylchloromethylsilane with

trimethylchlorosilane under alkaline conditions.[1] A basic catalyst, such as sodium hydroxide,

is typically employed to facilitate this reaction.

General Synthesis Workflow
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A generalized workflow for the synthesis of 2-Cyanoethyltrimethylsilane.

Role in Drug Development and Research
While specific applications of 2-Cyanoethyltrimethylsilane in drug development are not widely

documented, the individual functional groups, the nitrile (cyano) and the trimethylsilyl group,

play significant roles in medicinal chemistry.

The Nitrile Group in Medicinal Chemistry

The nitrile group is a versatile functional group in drug design.[3][4] Its unique electronic

properties and linear geometry allow it to act as a bioisostere for various functional groups,

including carbonyls and halogens.[5] Key roles of the nitrile group in pharmaceuticals include:

Enhanced Binding Affinity: The strong dipole moment of the nitrile group enables it to

participate in favorable interactions with biological targets, such as hydrogen bonding and

dipole-dipole interactions.[5]
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Improved Pharmacokinetic Profile: The incorporation of a nitrile group can modulate a

molecule's lipophilicity and metabolic stability, potentially leading to improved absorption,

distribution, metabolism, and excretion (ADME) properties.[3]

Covalent Inhibition: In some cases, the nitrile group can act as an electrophilic "warhead,"

forming a covalent bond with a nucleophilic residue in the active site of a target protein.[4]

Logical Pathway: Role of Nitrile Group in Drug Design
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Conceptual flow of nitrile group incorporation in drug design.

The Trimethylsilyl Group in Medicinal Chemistry

Organosilicon compounds are gaining increasing attention in drug discovery. The replacement

of a carbon atom with a silicon atom, often referred to as a "silicon switch," can lead to

significant changes in a molecule's physicochemical and biological properties. The trimethylsilyl

group, in particular, can offer several advantages:

Increased Lipophilicity: The introduction of a silyl group generally increases the lipophilicity of

a compound, which can enhance its ability to cross cell membranes.

Metabolic Stability: The silicon-carbon bond is generally stable, but its presence can alter the

metabolic profile of a drug candidate, potentially leading to a longer half-life.
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Pro-drug Strategies: Silyl ethers are commonly used as protecting groups in organic

synthesis and can be employed in pro-drug strategies, where the silyl group is cleaved in

vivo to release the active drug.[2]

Logical Pathway: The "Silicon Switch" in Drug Discovery

The conceptual impact of silicon incorporation in a drug candidate.

In summary, 2-Cyanoethyltrimethylsilane is a chemical entity with potential applications

stemming from its dual functionality. While specific, detailed use-cases in drug development are

not prominently reported, an understanding of the individual roles of the cyano and

trimethylsilyl groups provides a strong foundation for its potential utility in the synthesis of novel

therapeutic agents and as a tool in chemical biology. Further research into the reactivity and

biological activity of 2-Cyanoethyltrimethylsilane is warranted to fully elucidate its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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